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Compound of Interest

Compound Name: 2-lodo-5-nitrobenzonitrile
CAS No.: 101421-15-2
Cat. No.: B011657

Get Quote

\ J

A Strategic Scaffold for Antiviral and Kinase Inhibitor Discovery[1]

Executive Summary

2-lodo-5-nitrobenzonitrile (CAS: 101421-15-2) is a trifunctional aromatic scaffold essential to
modern medicinal chemistry.[1][2] Characterized by three orthogonal reactive handles—an
electrophilic nitrile, a displaceable iodide, and a reducible nitro group—it serves as a critical
"divergent node" in the synthesis of fused heterocycles.[1]

This guide analyzes its role as a precursor in the discovery of HIV-1 integrase inhibitors (such
as Elvitegravir) and quinazoline-based kinase inhibitors.[1] We provide validated protocols for
its synthesis, safety considerations for handling nitro-aromatics, and a strategic map of its
reactivity profile.

Part 1: Chemical Profile & Properties[1][3][4]
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Property Specification
CAS Number 101421-15-2
IUPAC Name 2-iodo-5-nitrobenzonitrile
Molecular Formula C7H3IN20:2
Molecular Weight 274.02 g/mol
Appearance Pale yellow to orange crystalline solid
Melting Point 108-112 °C (Recrystallized from Ethanol)
N Soluble in DMSO, DMF, EtOAc; Sparingly

Solubility ]

soluble in water

Acute Tox.[1][3] (Oral/Dermal), Skin Irritant,
Hazards

Potential Explosive (Nitro)

Structural Analysis

The molecule's utility stems from the electronic interplay of its substituents:

e C-2 lodine: Activated by the ortho-nitrile and para-nitro groups, this iodine is highly labile
toward Palladium-catalyzed cross-coupling (Suzuki, Sonogashira) and Nucleophilic Aromatic
Substitution (SnAr).[1]

e C-1 Nitrile: Provides a handle for cyclization (e.g., to quinazolines) or hydrolysis to
amides/acids.[1]

e C-5 Nitro: A "masked" amine.[1] It remains inert during C-2 functionalization, allowing for late-
stage reduction to an aniline for further derivatization.[1]

Part 2: Synthesis Protocols

Two primary routes exist for synthesizing 2-lodo-5-nitrobenzonitrile. The choice depends on
available starting materials and scale.
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Method A: Direct Nitration of 2-lodobenzonitrile
(Scalable)

This method is preferred for larger scales due to the availability of 2-iodobenzonitrile and fewer
steps.[1]

e Reagents: HNOs (100%), H2SOa4 (conc.), 2-lodobenzonitrile.[1][4]

o Mechanism: Electrophilic Aromatic Substitution (EAS).[1] The nitrile and iodine are
ortho/para directing (deactivating) and ortho/para directing (deactivating) respectively?
Actually, CN is meta directing (strongly deactivating), | is ortho/para directing (weakly
deactivating). The position para to the lodine (and meta to the Nitrile) is electronically favored
for nitration.[1]

Protocol:
o Preparation: Dissolve 2-iodobenzonitrile (1.0 equiv) in concentrated H2SOa4 at 0°C.

¢ Nitration: Dropwise add fuming HNOs (1.5 equiv) while maintaining internal temperature
<10°C.

o Reaction: Allow to warm to room temperature, then heat to 75°C for 12 hours.
o Workup: Pour onto crushed ice. The product precipitates as a yellow solid.[1]
 Purification: Recrystallize from Ethanol to yield pale yellow needles.

o Yield: ~60—75%[1]

Method B: Sandmeyer Reaction (Precision)

Used when starting from the aniline precursor, often in research settings where 2-amino-5-
nitrobenzonitrile is the available feedstock.[1]

Protocol:

e Diazotization: Suspend 2-amino-5-nitrobenzonitrile in H2SO4/Water. Cool to 0°C. Add NaNO:
(1.1 equiv) dropwise.[1] Stir 30 min to form the diazonium salt.
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 lodination: Slowly add a solution of Potassium lodide (KI, 1.5 equiv) in water.[1] Expect
vigorous gas evolution (N2).[1]

o Completion: Stir at room temperature for 2 hours.

o Workup: Quench with saturated sodium thiosulfate (to remove excess iodine). Extract with
Ethyl Acetate.[1]

o Yield: ~50-60%][1]

Synthesis Workflow Diagram

2-lodobenzonitrile Electrophilic Subst. Nt
| (HNO3/H2S04, 75°C)

Yield ~70%
2-lodo-5-nitrobenzonitrile
Yield ~51% (CAS 101421-15-2)

Diazotization | Sandmeyer Reaction

"1 @ NaNO2/H+, 2. KI)

2-Amino-5-nitrobenzonitrile

Click to download full resolution via product page

Figure 1: Convergent synthesis pathways for 2-lodo-5-nitrobenzonitrile.

Part 3: Synthetic Utility & Reactivity[1]

The true value of this scaffold lies in its ability to undergo sequential, orthogonal
functionalization.[1]

Palladium-Catalyzed Cross-Coupling

The C-2 lodine is an excellent handle for Suzuki-Miyaura coupling to install aryl or heteroaryl
groups.[1] This is the primary route for building the biaryl core of many kinase inhibitors.[1]

» Reaction: 2-lodo-5-nitrobenzonitrile + Aryl-Boronic Acid

Biaryl Product.[1]

¢ Insight: The electron-withdrawing nitro and nitrile groups make the C-1 bond highly
susceptible to oxidative addition by Pd(0), often allowing milder conditions than standard aryl
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iodides.[1]

Nitro Reduction & Cyclization

Following C-2 functionalization, the C-5 nitro group can be reduced (Fe/HCI or Hz/Pd-C) to an
aniline.[1] This newly formed amine can then attack the C-1 nitrile (or an adjacent electrophile)
to close a ring, forming quinazolines or indoles.[1]

Case Study: Discovery of HIV-1 Integrase Inhibitors

In the research leading to Elvitegravir (JTK-303), 2-lodo-5-nitrobenzonitrile served as a key
intermediate.[1] The "University of Tokyo" research group utilized this scaffold to construct the
quinolone core required for integrase inhibition.[1]

Mechanism of Action in Discovery:

» Scaffold Construction: The iodine allows attachment of the specific side chains required for
binding to the viral enzyme.[1]

o Core Formation: The nitrile/nitro pair facilitates the formation of the fused ring system
essential for chelating the Magnesium ions in the integrase active site.[1]

Reactivity Map

2-lodo-5-nitrobenzonitrile

\\\Alkyne Coupling

T
Suzuki Coupling Nitro Reduction Nitrile Hydrolysis 5-Nitro-Indoles
(Ar-B(OH)2, Pd cat.) (Fe/HCI or H2/Pd) (H2S04/H20) (via Sonogashira + Cyclization)
4-Aryl-3-nitrobenzonitrile 2-lodo-5-aminobenzonitrile

2-lodo-5-nitrobenzoic acid

(Kinase Inhibitor Core) (Precursor for Sandmeyer)
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Figure 2: Divergent reactivity map showing the scaffold's versatility in accessing diverse

chemical space.[1]

Part 4: Safety & Handling

Working with 2-lodo-5-nitrobenzonitrile requires strict adherence to safety protocols due to

the energetic nature of the nitro group and the toxicity of nitriles.[1]

Hazard Class Risk Description Mitigation Strategy

Potential for thermal runaway Avoid heating dry solids.[1]
Nitro Aromatics or explosion at high Use blast shields for reactions

temperatures/scale.[1] >50.[1]

Metabolizes to cyanide in vivo;  Keep amyl nitrite (antidote)
Nitrile Toxicity highly toxic if ingested/inhaled. = accessible.[1] Work in a fume
[1] hood.

» Double-glove
, o Potent sensitizer; can cause o _
Skin Sensitization - (Nitrile/Laminate).[1] Wash
severe dermatitis.[1] , _
immediately upon contact.[1]

Storage: Store in a cool, dry place away from light (iodides are light-sensitive).[1] Keep under

inert atmosphere (Argon) for long-term stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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